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Compound of Interest

Compound Name: Hsd17B13-IN-73

Cat. No.: B12380902

Introduction

Hydroxysteroid 17-beta dehydrogenase 13 (Hsd17B13) is a lipid droplet-associated protein
predominantly expressed in hepatocytes.[1][2][3] Emerging research has identified Hsd17B13
as a key player in the pathogenesis of chronic liver diseases, including non-alcoholic fatty liver
disease (NAFLD) and non-alcoholic steatohepatitis (NASH).[3][4] Genetic studies have
revealed that loss-of-function variants in the Hsd17B13 gene are associated with a reduced
risk of progressive liver disease, making it a compelling therapeutic target for drug
development.[4][5]

Immunohistochemistry (IHC) is an invaluable technique for visualizing the expression and
subcellular localization of Hsd17B13 in tissue sections, and for assessing the engagement of
therapeutic agents with their intended target. These application notes provide a detailed
protocol for the immunohistochemical staining of Hsd17B13 in formalin-fixed, paraffin-
embedded (FFPE) tissue sections, suitable for researchers, scientists, and drug development
professionals.

Target Engagement Assessment

Target engagement studies aim to confirm that a therapeutic molecule interacts with its
intended target in the relevant tissue. In the context of Hsd17B13, IHC can be employed to:

o Confirm Target Presence: Verify the expression of Hsd17B13 in preclinical models and
patient-derived tissues.
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 Visualize Drug-Target Co-localization: In conjunction with methods to label the therapeutic
agent, IHC can visualize the co-localization of the drug and Hsd17B13 within hepatocytes.

o Measure Downstream Effects: Assess changes in the expression or localization of
Hsd17B13 or downstream biomarkers following therapeutic intervention.

Experimental Workflow

The following diagram outlines the key steps in the immunohistochemistry protocol for
Hsd17B13.
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Caption: Immunohistochemistry workflow for Hsd17B13 staining.

Hsd17B13 Signaling Pathways

Hsd17B13 is involved in several metabolic and inflammatory pathways. The following diagram
illustrates some of the key signaling interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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